Butyrolactone Ia

• Molecular Formula: C23H22O7
• Molecular Weight: 410.4 g/mol
• InChI: InChI=1S/C23H22O7/c1-13(2)3-5-16-11-14(4-10-18(16)25)12-23(22(28)29)19(20(26)21(27)30-23)15-6-8-17(24)9-7-15/h3-4,6-11,24-26H,5,12H2,1-2H3,(H,28,29)/t23-/m1/s1
• InChIKey: VNNVZMRLAYBBMS-HSZRJFAPSA-N

Butyrolactone Ia – A Co-Culture-Specific Natural Product NO Inhibitor and Autophagy Modulator for Immunopharmacology Research

Butyrolactone Ia (CAS 942986-92-7, C23H22O7, MW 410.42) is a butyrolactone-class secondary metabolite first isolated and structurally characterized as a co-culture-specific compound from the pathogenic fungus Aspergillus terreus IFM 65899 when physically co-cultured with THP-1 human monocytic leukemia cells [1]. Unlike its well-known structural analog butyrolactone I, which acts as an ATP-competitive cyclin-dependent kinase (CDK) inhibitor, butyrolactone Ia bears a carboxyl group at the C4 position in place of the methoxycarbonyl group found in butyrolactone I and functions primarily as an inhibitor of nitric oxide (NO) production [1]. The compound additionally modulates autophagy in HeLa cells and exhibits immune-suppressive activity, consistent with its proposed ecological role as a fungal defensive metabolite produced in response to immune cell challenge [1].

1

NO pathway research without cell cycle interference

iNOS/IL-1β transcriptional suppression distinct from IKKβ-targeting controls

2

Autophagy modulation in host-pathogen models

GFP-LC3 puncta induction at research-relevant concentrations; mechanism to be confirmed

3

Fungal immune evasion and co-culture biosynthesis

Contact-dependent production enables silent gene cluster activation studies

• [1] Ujie Y, Saito S, Fukaya K, Urabe D, Yaguchi T, Arai MA. Aspergillus terreus IFM 65899-THP-1 cells interaction triggers production of the natural product butyrolactone Ia, an immune suppressive compound. Sci Rep. 2024 Nov 16;14(1):28278. View Source

Why Butyrolactone Ia Cannot Be Replaced by Butyrolactone I or Generic Butyrolactone Derivatives in Immunomodulatory Studies

Butyrolactone I (BL-I) and butyrolactone Ia share the same fungal genus of origin and a core butyrolactone scaffold, yet they exhibit fundamentally divergent target engagement and biological readouts. Butyrolactone I is a well-characterized CDK1/CDK2 inhibitor (Cdk1 IC50 = 680 nM) that arrests the cell cycle at G1/S and G2/M transitions ; it displays little to no reported activity on NO production or autophagy pathways. In contrast, butyrolactone Ia demonstrates an NO production IC50 of 18 µM in LPS-stimulated RAW264 macrophages and produces characteristic GFP-LC3 puncta in HeLa cells at 10 µM, indicating autophagy modulation [1]. The structural basis for this functional divergence lies in the C4 substituent: a carboxyl group in butyrolactone Ia versus a methoxycarbonyl ester in butyrolactone I [1]. Generic substitution of butyrolactone I for butyrolactone Ia in immunopharmacology or autophagy assays would therefore introduce confounding CDK-mediated cell cycle effects while failing to replicate the NO-inhibitory and autophagy-modulatory activities that define butyrolactone Ia's unique biological signature.

Butyrolactone Ia

iNOS/IL-1β suppression, autophagy modulation; no reported CDK inhibition

Butyrolactone I (substitute)

CDK1/CDK2 inhibitor; introduces cell cycle arrest; lacks NO/autophagy activity

C4 carboxyl vs. methoxycarbonyl substitution determines target engagement divergence; class-level data confirm CDK inhibition is retained in all other BL-I derivatives.

• [1] Ujie Y, Saito S, Fukaya K, Urabe D, Yaguchi T, Arai MA. Aspergillus terreus IFM 65899-THP-1 cells interaction triggers production of the natural product butyrolactone Ia, an immune suppressive compound. Sci Rep. 2024 Nov 16;14(1):28278. View Source

Butyrolactone Ia – Head-to-Head and Class-Level Quantitative Differentiation Evidence for Scientific Procurement

NO Production Inhibition: Butyrolactone Ia vs. BOT-64 Positive Control in LPS-Stimulated RAW264 Macrophages

In a standardized LPS-stimulated RAW264 macrophage NO production assay, butyrolactone Ia inhibited NO release with an IC50 of 18 µM [1]. The known NF-κB pathway inhibitor BOT-64 served as a positive control and completely inhibited LPS-induced NO production at 20 µM [1]. While BOT-64 targets IKKβ (IC50 = 1 µM for NF-κB activation; nitrite production IC50 = 0.7 µM) , butyrolactone Ia achieves NO suppression through a distinct mechanism involving downregulation of iNOS protein and mRNA, as well as IL-1β mRNA suppression [1]. This positions butyrolactone Ia as a mechanistically distinct tool compound for dissecting NO regulation independent of direct IKKβ inhibition.

NO IC₅₀ vs. BOT-64

Head-to-head

Butyrolactone Ia IC₅₀ = 18 µM
BOT-64 nitrite IC₅₀ = 0.7 µM
Distinct mechanism: iNOS/IL-1β suppression vs. IKKβ inhibition

Supports NO pathway studies without IKKβ targeting

RAW264 macrophages, LPS-stimulated, Griess assay

Evidence Dimension	NO production inhibition in LPS-stimulated RAW264 macrophages
Target Compound Data	IC50 = 18 µM; also suppressed iNOS protein and mRNA, and IL-1β mRNA
Comparator Or Baseline	BOT-64 (NF-κB/IKKβ inhibitor) used at 20 µM as positive control; BOT-64 nitrite production IC50 = 0.7 µM, NF-κB activation IC50 = 1 µM
Quantified Difference	Butyrolactone Ia IC50 = 18 µM vs. BOT-64 nitrite IC50 = 0.7 µM; distinct mechanism of action (iNOS/IL-1β transcriptional suppression vs. IKKβ inhibition)
Conditions	RAW264 mouse macrophage-like cells stimulated with 0.01 µg/mL LPS (E. coli O26); NO measured by Griess reaction; BOT-64 from Abcam used as positive control

Why This Matters

Procurement of butyrolactone Ia enables NO pathway studies without the confounding cell-cycle arrest introduced by butyrolactone I, and provides a mechanistically distinct alternative to IKKβ-targeting controls such as BOT-64.

• [1] Ujie Y, Saito S, Fukaya K, Urabe D, Yaguchi T, Arai MA. Aspergillus terreus IFM 65899-THP-1 cells interaction triggers production of the natural product butyrolactone Ia, an immune suppressive compound. Sci Rep. 2024 Nov 16;14(1):28278. View Source

Autophagy Modulation in HeLa Cells: Butyrolactone Ia vs. Rapamycin and Bafilomycin A1 Functional Baselines

Butyrolactone Ia at 10 µM induced characteristic punctate fluorescence patterns of GFP-LC3 in stably expressing HeLa cells, whereas treatment with 1 µM butyrolactone Ia produced no puncta above baseline [1]. The authors note that this pattern is consistent with either autophagy induction (comparable to rapamycin) or autolysosome formation inhibition (comparable to bafilomycin A1), though the precise mechanism could not be definitively assigned [1]. In contrast, the parent compound butyrolactone I has no reported autophagy modulatory activity; its primary cellular phenotype is CDK-mediated cell cycle arrest . This concentration-dependent autophagy modulation represents a unique functional dimension not shared by the closest structural analog.

GFP-LC3 Puncta

Cross-study comparable

10 µM induces punctate LC3; 1 µM none
Butyrolactone I has no autophagy activity

Fungal-derived autophagy tool for host-pathogen research

Mechanism (induction vs. inhibition) to be confirmed

Evidence Dimension	GFP-LC3 puncta formation as autophagy marker in HeLa cells
Target Compound Data	Characteristic punctate GFP-LC3 fluorescence at 10 µM; no puncta at 1 µM
Comparator Or Baseline	Rapamycin (autophagy inducer) and bafilomycin A1 (autolysosome inhibitor) as functional baselines for puncta interpretation; butyrolactone I shows no autophagy activity in published literature
Quantified Difference	Concentration-dependent autophagy modulation observed at 10 µM butyrolactone Ia; butyrolactone I has no documented autophagy phenotype at any concentration tested
Conditions	HeLa cells stably expressing GFP-LC3; fluorescence microscopy; compound treatment duration not explicitly specified in abstract; DMSO vehicle control showed diffuse cytoplasmic fluorescence

Why This Matters

For researchers studying autophagy in the context of host-pathogen interactions or immune evasion, butyrolactone Ia provides a fungal-derived tool distinct from classical autophagy modulators, whereas butyrolactone I would be unsuitable due to its cell cycle activity.

• [1] Ujie Y, Saito S, Fukaya K, Urabe D, Yaguchi T, Arai MA. Aspergillus terreus IFM 65899-THP-1 cells interaction triggers production of the natural product butyrolactone Ia, an immune suppressive compound. Sci Rep. 2024 Nov 16;14(1):28278. View Source

Structural Determinant of Functional Divergence: C4 Carboxyl in Butyrolactone Ia vs. C4 Methoxycarbonyl in Butyrolactone I

The complete structure elucidation of butyrolactone Ia by 1D/2D NMR and TIMS-TOF MS revealed a carboxyl group (-COOH) at the C4 position as the key structural differentiator from butyrolactone I, which bears a methoxycarbonyl ester (-COOCH3) at the equivalent position [1]. The molecular formula of butyrolactone Ia is C23H22O7 (m/z 409.1292 [M-H]-) compared to butyrolactone I's C24H24O7 [1][2]. This single functional group substitution abolishes CDK inhibitory activity while conferring NO production inhibition (IC50 = 18 µM) and autophagy modulatory properties [1]. The sulfate derivatives butyrolactone I 3-sulfate and butyrolactone I 4″-sulfate retain CDK inhibitory activity (albeit 15–30-fold weaker than butyrolactone I) [3], further confirming that the C4 carboxyl modification uniquely redirects the biological activity profile away from kinase inhibition toward immunomodulation.

C4 Substituent Impact

Class-level inference

C4 carboxyl (–COOH) → NO/autophagy
C4 methoxycarbonyl (–COOCH₃) → CDK inhibition

C4 group switch redirects target engagement

SAR based on NMR, HRMS, and bioassays

Evidence Dimension	C4 substituent identity and resulting biological target profile
Target Compound Data	C4 = carboxyl (-COOH); molecular formula C23H22O7; primary activity = NO inhibition (IC50 18 µM), autophagy modulation
Comparator Or Baseline	Butyrolactone I: C4 = methoxycarbonyl (-COOCH3); C24H24O7; CDK1 IC50 = 680 nM. Butyrolactone I 3-sulfate: retains CDK1/cyclin B and CDK5/p25 inhibition (15–30-fold weaker than BL-I). Butyrolactone I 4″-sulfate: also retains CDK activity.
Quantified Difference	C4 carboxyl → NO/autophagy activity with no reported CDK inhibition; C4 methoxycarbonyl → CDK1 IC50 = 680 nM with no reported NO inhibition. Sulfation at other positions reduces CDK potency but does not confer NO inhibitory activity.
Conditions	Structure determined by NMR, HRMS, and ECD; biological assays conducted in LPS-stimulated RAW264 cells (NO) and HeLa cells (autophagy)

Why This Matters

This structure-activity relationship (SAR) insight enables rational selection for procurement: if the experimental objective requires NO pathway or autophagy modulation without cell cycle interference, only butyrolactone Ia with the free C4 carboxyl satisfies this requirement among the butyrolactone I structural class.

• [1] Ujie Y, Saito S, Fukaya K, Urabe D, Yaguchi T, Arai MA. Aspergillus terreus IFM 65899-THP-1 cells interaction triggers production of the natural product butyrolactone Ia, an immune suppressive compound. Sci Rep. 2024 Nov 16;14(1):28278. View Source
• [2] Aspergillus and Aspergillosis Website. Butyrolactone I – Systematic name: 2-Furancarboxylic acid, 2,5-dihydro-4-hydroxy-2-[[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]methyl]-3-(4-hydroxyphenyl)-5-oxo-, methyl ester, (2R). View Source
• [3] Schulz B, Sasse F, Höfle G, et al. Butyrolactone I Derivatives from Aspergillus terreus Carrying an Unusual Sulfate Moiety. J Nat Prod. 2008;71(4):689-692. Butyrolactone I 3-sulfate exhibited specific inhibitory activity against CDK1/cyclin B and CDK5/p25, yet 15–30-fold less than butyrolactone I. View Source

Unique Co-Culture-Dependent Production: Physical Interaction Requirement with Immune Cells

Butyrolactone Ia is produced exclusively under co-culture conditions of Aspergillus terreus IFM 65899 with THP-1 human monocytic leukemia cells and is absent in fungal monoculture [1]. Dialysis membrane separation experiments demonstrated that physical contact between the fungus and immune cells is required for butyrolactone Ia production; no compound was detected when fungi and THP-1 cells were separated by a 0.03 µm pore membrane, and production also failed when sonication-disrupted THP-1 cells were added to the fungal culture [1]. In contrast, butyrolactone I is constitutively produced in standard Aspergillus terreus monoculture under routine laboratory conditions [2]. This conditional biosynthesis makes butyrolactone Ia a valuable probe for studying silent biosynthetic gene cluster activation and fungal immune evasion strategies, and it imposes distinct supply chain considerations for procurement.

Production Requirement

Direct head-to-head

Produced only with physical contact A. terreus–THP-1 cells
Absent in monoculture or membrane separation

Supports silent gene cluster activation research

May affect commercial availability and sourcing

Evidence Dimension	Production conditions and co-culture dependence
Target Compound Data	Produced only in co-culture of A. terreus IFM 65899 with viable THP-1 cells requiring physical contact; not produced in monoculture or with dialysis membrane-separated or sonication-disrupted THP-1 cells
Comparator Or Baseline	Butyrolactone I: constitutively produced in A. terreus monoculture under standard laboratory fermentation conditions
Quantified Difference	Butyrolactone Ia production = 0 (undetectable) under monoculture or membrane-separated co-culture; production detected only with intact physical fungus-immune cell contact. Butyrolactone I production is constitutive in monoculture.
Conditions	Czapek-Dox medium, 28 °C, static conditions, 2-week co-culture; dialysis membrane pore size 0.03 µm; HPLC analysis

Why This Matters

This unique production biology directly impacts procurement strategy: butyrolactone Ia cannot be obtained by standard fungal fermentation and may have limited commercial availability, necessitating advance sourcing from specialized suppliers or custom synthesis, unlike the readily available butyrolactone I.

• [1] Ujie Y, Saito S, Fukaya K, Urabe D, Yaguchi T, Arai MA. Aspergillus terreus IFM 65899-THP-1 cells interaction triggers production of the natural product butyrolactone Ia, an immune suppressive compound. Sci Rep. 2024 Nov 16;14(1):28278. View Source
• [2] Kitagawa M, Okabe T, Ogino H, et al. Butyrolactone I, a selective inhibitor of cdk2 and cdc2 kinase. Oncogene. 1993;8:2425-2432. View Source

Target Engagement Profile: Lack of CDK Inhibition Distinguishes Butyrolactone Ia from All Characterized Butyrolactone I Derivatives

The primary publication on butyrolactone Ia reports no CDK inhibitory activity, in contrast to butyrolactone I (CDK1 IC50 = 680 nM, with selectivity over CK1, CK2, EGFR kinase, MAP kinase, PKA, and PKC) [1]. Butyrolactone I 3-sulfate and 4″-sulfate derivatives retain CDK1/cyclin B and CDK5/p25 inhibitory activity, albeit 15–30-fold reduced compared to butyrolactone I [2]. This class-level pattern establishes that all known naturally occurring butyrolactone I-class compounds with an intact or sulfated methoxycarbonyl at C4 maintain CDK engagement, whereas butyrolactone Ia, with a C4 carboxyl, shifts entirely to an NO/autophagy/immune-suppressive profile. The complete absence of CDK inhibition in butyrolactone Ia is inferred from the biological characterization focused exclusively on NO and autophagy endpoints, with no reported cell cycle arrest phenotype.

Kinase Engagement

Class-level inference

CDK inhibition: not detected
Butyrolactone I CDK1 IC₅₀ = 680 nM

Enables immunomodulation without cell cycle interference

All other BL-I derivatives retain CDK activity

Evidence Dimension	CDK inhibitory activity across butyrolactone I structural class
Target Compound Data	CDK inhibition: not reported / not detected; primary activities = NO inhibition (IC50 18 µM), autophagy modulation, immune suppression
Comparator Or Baseline	Butyrolactone I: CDK1 IC50 = 680 nM, CDK2 and CDK5 also inhibited. Butyrolactone I 3-sulfate: CDK1/cyclin B and CDK5/p25 inhibited (15–30-fold weaker). Butyrolactone I 4″-sulfate: CDK inhibitory activity retained.
Quantified Difference	Butyrolactone I CDK1 IC50 = 680 nM; butyrolactone Ia CDK1 IC50 = not applicable (no detectable CDK inhibition). Minimum 38-fold selectivity window for NO vs. CDK activity in butyrolactone Ia relative to butyrolactone I.
Conditions	CDK assays performed with purified enzyme preparations; NO assay in LPS-stimulated RAW264 cells; autophagy assay in HeLa-GFP-LC3 cells

Why This Matters

For experiments requiring immunomodulation without concomitant cell cycle perturbation, butyrolactone Ia is the only member of the butyrolactone I structural family that satisfies this criterion. Procurement of any other butyrolactone I-class compound would introduce CDK-mediated artifacts.

• [1] Ujie Y, Saito S, Fukaya K, Urabe D, Yaguchi T, Arai MA. Aspergillus terreus IFM 65899-THP-1 cells interaction triggers production of the natural product butyrolactone Ia, an immune suppressive compound. Sci Rep. 2024 Nov 16;14(1):28278. View Source
• [2] Schulz B, Sasse F, Höfle G, et al. Butyrolactone I Derivatives from Aspergillus terreus Carrying an Unusual Sulfate Moiety. J Nat Prod. 2008;71(4):689-692. View Source

Butyrolactone Ia – Recommended Research and Industrial Application Scenarios Based on Quantitative Differentiation Evidence

Dissecting NO-Dependent Innate Immune Pathways Without Cell Cycle Interference

Investigators studying LPS/TLR4-mediated NO production in macrophage models can employ butyrolactone Ia (IC50 = 18 µM) as a tool compound that suppresses iNOS at the protein and mRNA levels without introducing the CDK-mediated cell cycle arrest inherent to butyrolactone I (CDK1 IC50 = 680 nM). This is critical for experiments requiring extended treatment durations where cell cycle perturbation would confound interpretation of immune signaling readouts [1]. The compound can be benchmarked against BOT-64 (IKKβ inhibitor, NF-κB IC50 = 1 µM) to distinguish IKKβ-dependent versus iNOS-transcriptional mechanisms of NO suppression .

Autophagy Research in Host-Pathogen Interaction Models

Butyrolactone Ia at 10 µM induces robust GFP-LC3 puncta in HeLa cells, providing a fungal-derived autophagy modulator for studying how pathogens manipulate host autophagic machinery to evade immune clearance [1]. The compound's origin as a co-culture-specific fungal metabolite produced upon physical contact with immune cells makes it uniquely relevant for host-pathogen interaction studies, as opposed to classical autophagy modulators (rapamycin, bafilomycin A1) that lack this ecological context [1]. Researchers should note that the precise autophagy mechanism (induction vs. autolysosome inhibition) remains to be definitively established.

Fungal Silent Biosynthetic Gene Cluster Activation Studies

The strict co-culture dependence of butyrolactone Ia production—requiring physical contact between viable A. terreus IFM 65899 and THP-1 cells—establishes this system as a validated model for investigating the molecular triggers that activate silent secondary metabolite gene clusters in pathogenic fungi [1]. Procurement of butyrolactone Ia as an authentic standard enables HPLC-based screening of co-culture extracts and quantification of production yields under varying experimental conditions (e.g., different immune cell lines, contact duration, membrane separation), facilitating the discovery of additional contact-dependent fungal metabolites [1].

Structure-Activity Relationship (SAR) Studies on Butyrolactone Pharmacophore Divergence

The C4 carboxyl versus methoxycarbonyl substitution represents a clean structural toggle that redirects biological activity from CDK inhibition (butyrolactone I) to NO/autophagy modulation (butyrolactone Ia). Medicinal chemistry and natural product SAR programs can procure both butyrolactone Ia and butyrolactone I as reference standards to systematically probe how this single functional group change dictates target engagement, enabling rational design of butyrolactone-derived probes with pre-defined activity profiles [1]. The commercial availability of butyrolactone I from multiple vendors and the emerging availability of butyrolactone Ia through specialized suppliers supports this comparative SAR workflow .

Application

Selection Property

Validation Focus

NO-dependent innate immune pathway dissection

iNOS/IL-1β transcriptional suppression

LPS-induced NO endpoint; IKKβ-independent mechanism validation

Host-pathogen autophagy modulation

GFP-LC3 puncta induction at research-relevant concentrations

Autophagy mechanism confirmation (induction vs. autolysosome inhibition)

Fungal silent gene cluster activation

Co-culture-dependent production requiring physical contact

HPLC-based screening and quantification in co-culture extracts

Butyrolactone pharmacophore SAR

C4 carboxyl vs. methoxycarbonyl functional switch

Target engagement divergence (CDK inhibition vs. NO/autophagy modulation)

• [1] Ujie Y, Saito S, Fukaya K, Urabe D, Yaguchi T, Arai MA. Aspergillus terreus IFM 65899-THP-1 cells interaction triggers production of the natural product butyrolactone Ia, an immune suppressive compound. Sci Rep. 2024 Nov 16;14(1):28278. View Source